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Introduction
2-Hydroxy-4'-methylbenzophenone, also known by its synonyms mexenone and

benzophenone-10, is a substituted benzophenone used as an ultraviolet (UV) light absorber. Its

primary application is in cosmetic and sunscreen formulations to protect the skin and the

product itself from the damaging effects of UV radiation. As with any chemical intended for

widespread use in consumer products, a thorough understanding of its toxicological profile is

paramount for ensuring human safety.

This technical guide provides a comprehensive overview of the known toxicological properties

of 2-Hydroxy-4'-methylbenzophenone. Due to the limited availability of extensive

toxicological data for this specific compound, this guide employs a scientifically justified read-

across approach, incorporating data from structurally related and well-studied benzophenones,

namely benzophenone-3 (oxybenzone) and the parent compound, benzophenone. This
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approach allows for a more complete assessment of the potential hazards associated with 2-
Hydroxy-4'-methylbenzophenone.

This document is intended for researchers, scientists, and drug development professionals,

offering in-depth technical information and detailed experimental protocols relevant to the

toxicological evaluation of this class of compounds.

Physicochemical Properties
Chemical Name: 2-Hydroxy-4'-methylbenzophenone

Synonyms: Mexenone, Benzophenone-10, (2-hydroxy-4-methoxyphenyl)(4-

methylphenyl)methanone

CAS Number: 1641-17-4

Molecular Formula: C₁₅H₁₄O₃

Molecular Weight: 242.27 g/mol

Toxicological Profile of 2-Hydroxy-4'-
methylbenzophenone (Mexenone)
The available toxicological data for 2-Hydroxy-4'-methylbenzophenone is primarily focused

on its potential to cause skin sensitization and photoallergic reactions upon dermal exposure.

Skin Sensitization and Photoallergy
2-Hydroxy-4'-methylbenzophenone (mexenone) is recognized as a contact allergen and can

induce photoallergic reactions. It is considered a frequent sensitizer among sunscreen agents.

Human Studies: Case reports have documented instances of contact and photocontact

allergy to mexenone. In individuals with a sensitivity to benzophenones, products containing

these compounds can lead to allergic contact dermatitis, characterized by redness, swelling,

itching, and blisters. Photo-allergic reactions are specifically triggered by exposure to

sunlight following the application of the substance.
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Read-Across Approach for a Comprehensive
Toxicological Assessment
A significant data gap exists for many toxicological endpoints for 2-Hydroxy-4'-
methylbenzophenone. To provide a more complete safety assessment, a read-across

approach is employed. This involves using data from structurally similar chemicals to predict

the toxicity of the target chemical. The justification for this approach lies in the structural

similarity between 2-Hydroxy-4'-methylbenzophenone and other well-characterized

benzophenones, such as benzophenone-3 (oxybenzone) and the parent compound,

benzophenone.

Target Compound

Analogue Compounds

2-Hydroxy-4'-methylbenzophenone
(Mexenone)

Benzophenone-3
(Oxybenzone)

Structural Similarity

Benzophenone
Structural Similarity

Click to download full resolution via product page

Figure 1: Read-across approach based on structural similarity.

Toxicological Profile of Analogue Compounds
The following sections summarize the toxicological data for benzophenone-3 and

benzophenone.

Acute Toxicity
The acute toxicity of benzophenone and its derivatives is generally low.
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Compound Route Species LD50 Reference

Benzophenone-3 Oral Rat >12.8 g/kg

Benzophenone-3 Dermal Rabbit >16.0 g/kg

Benzophenone Oral Rat >10 g/kg

Benzophenone Dermal Rabbit 3,535 mg/kg

Genotoxicity
A range of in vitro and in vivo studies have been conducted to assess the genotoxic potential of

benzophenone and its derivatives.

Benzophenone-3 (Oxybenzone):

Ames Test: Generally negative in Salmonella mutagenesis assays. Some reports indicate

weakly positive results in a single bacterial strain with metabolic activation.

In Vitro Mammalian Cell Assays: Has been reported to induce chromosomal aberrations

and sister chromatid exchanges in Chinese hamster ovary (CHO) cells in the presence of

metabolic activation.

In Vivo Assays: Not found to be genotoxic in vivo. Studies using the Drosophila somatic

mutation and recombination test (SMART) and in vivo cytogenetics in rat bone marrow did

not show a significant increase in mutations or chromosomal aberrations. There was no

increase in micronucleated erythrocytes in mice.

Benzophenone:

Ames Test: Negative for mutagenicity.

In Vivo Assays: Did not increase the frequency of micronuclei in erythrocytes from bone

marrow or peripheral blood in mice. It is generally considered non-genotoxic by several

authoritative bodies.

Carcinogenicity
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Long-term animal studies have been conducted to evaluate the carcinogenic potential of

benzophenone and benzophenone-3.

Benzophenone-3 (Oxybenzone): The National Toxicology Program (NTP) found "equivocal

evidence of carcinogenic activity" in rats. This was based on a marginal increase in

neoplasms that may be related to the chemical. In the same two-year studies, there was no

evidence of carcinogenic activity in mice.

Benzophenone: The International Agency for Research on Cancer (IARC) has classified

benzophenone as "possibly carcinogenic to humans" (Group 2B). Chronic oral exposure in

animal studies has been shown to induce kidney and liver tumors in rats and mice.

Reproductive and Developmental Toxicity
Studies on benzophenone and its derivatives suggest some potential for reproductive and

developmental effects, particularly at higher doses.

Benzophenone-3 (Oxybenzone): In 13-week studies, rats and mice receiving high doses in

their feed showed a decrease in epididymal sperm density and an increase in the length of

the estrous cycle.

Benzophenone: Developmental toxicity studies in rats and rabbits indicated that effects on

the fetus were only observed in the presence of maternal toxicity.

Endocrine Disruption Potential
There is emerging concern about the potential for benzophenones to interfere with the

endocrine system.

Benzophenone-3 (Oxybenzone): In vitro studies have shown that benzophenone-3 and its

metabolites can exhibit estrogenic and anti-androgenic activity.

Benzophenone: While some in vitro studies suggest that a minor metabolite of

benzophenone may have weak estrogenic activity, the parent compound and its main

metabolite do not appear to be estrogenic.

Experimental Protocols
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The following are detailed, step-by-step methodologies for key toxicological assays relevant to

the assessment of benzophenones. These protocols are based on internationally recognized

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD).

Skin Sensitization: In Vitro Epidermal Sensitization
Assay (EpiSensA) - OECD 442D
This in vitro assay assesses the skin sensitization potential by measuring the expression of

genes associated with keratinocyte activation, a key event in the skin sensitization adverse

outcome pathway.
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Figure 3: Workflow for the Ames Test (OECD 471).
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Methodology:

Strain Selection: At least five strains of bacteria are used, typically S. typhimurium strains

TA98, TA100, TA1535, TA1537, and E. coli strain WP2 uvrA or TA102.

Metabolic Activation: The test is performed both with and without a metabolic activation

system (S9 fraction from induced rat liver).

Exposure: The bacterial strains are exposed to various concentrations of the test chemical,

along with positive and negative controls.

Plating: The treated bacteria are plated on a minimal agar medium that lacks the essential

amino acid required by the specific bacterial strain.

Incubation: The plates are incubated for 48-72 hours.

Colony Counting: The number of revertant colonies (colonies that have mutated and can now

grow on the minimal medium) is counted.

Data Analysis: A substance is considered mutagenic if it causes a concentration-related

increase in the number of revertant colonies compared to the negative control, and this

increase is statistically significant.

Genotoxicity: In Vivo Mammalian Erythrocyte
Micronucleus Test - OECD 474
This in vivo assay detects damage to chromosomes or the mitotic apparatus in erythroblasts by

quantifying micronuclei in immature erythrocytes of treated animals, typically rodents.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8467348?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dosing

Sample Collection

Slide Preparation & Analysis

Data Interpretation

Select Animal Model
(e.g., Mouse, Rat)

Administer Test Chemical
(e.g., Oral, IP) at Multiple

Dose Levels

Collect Bone Marrow or
Peripheral Blood at

Appropriate Time Points

Include Vehicle and
Positive Controls

Prepare and Stain Slides

Microscopic or Flow
Cytometric Analysis

Score Micronucleated
Immature Erythrocytes

Compare Micronuclei Frequency
to Vehicle Control

Assess for Dose-Response

Determine Genotoxic Potential

Click to download full resolution via product page

Figure 4: Workflow for the In Vivo Micronucleus Test (OECD 474).
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Methodology:

Animal Dosing: The test substance is administered to animals (usually mice or rats) via an

appropriate route, typically once or twice. At least three dose levels are used, along with a

positive and a negative (vehicle) control group.

Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points

after the last administration.

Slide Preparation: Smears are made on glass slides and stained to differentiate between

immature (polychromatic) and mature (normochromatic) erythrocytes.

Microscopic Analysis: A sufficient number of immature erythrocytes (typically at least 4000

per animal) are scored for the presence of micronuclei.

Data Analysis: The frequency of micronucleated immature erythrocytes in the treated groups

is compared to that in the vehicle control group. A statistically significant, dose-related

increase in the frequency of micronucleated cells indicates a positive result.

Discussion and Conclusion
The toxicological profile of 2-Hydroxy-4'-methylbenzophenone (mexenone) is not well-

established through direct studies. The available evidence strongly indicates that it is a skin

sensitizer and can cause photoallergic reactions in humans.

Due to the scarcity of data for other critical toxicological endpoints, a read-across approach

using data from the structurally similar compounds benzophenone-3 and benzophenone is

necessary for a more comprehensive hazard assessment. This approach suggests that:

The acute toxicity of 2-Hydroxy-4'-methylbenzophenone is likely to be low.

There is a potential for genotoxicity, as indicated by some in vitro assays for benzophenone-

3, although in vivo studies on analogues have generally been negative.

A potential for carcinogenicity exists, as suggested by the classification of benzophenone as

a possible human carcinogen and the equivocal evidence for benzophenone-3 in rats.
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There may be effects on the reproductive system at high doses, as seen with analogue

compounds.

The potential for endocrine disruption is a concern for the benzophenone class of chemicals.

In conclusion, while 2-Hydroxy-4'-methylbenzophenone is an effective UV absorber, its

potential to cause skin sensitization is a significant hazard. The data from structurally related

benzophenones suggest that other toxicological effects cannot be ruled out. Further direct

testing on 2-Hydroxy-4'-methylbenzophenone for endpoints such as genotoxicity,

carcinogenicity, and reproductive toxicity is warranted to provide a more definitive risk

assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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